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Compound of Interest

Compound Name: Sodium nicotinate

Cat. No.: B1592758

Introduction

Nicotinic acid (niacin), and its sodium salt, sodium nicotinate, are known for their lipid-
modulating properties. Emerging evidence indicates that nicotinic acid also possesses
significant anti-inflammatory capabilities, suggesting a broader therapeutic potential in
atherosclerosis and other inflammatory diseases.[1] These effects are mediated, in part,
through the G-protein-coupled receptor GPR109A, which is expressed on immune cells like
monocytes and macrophages.[1] In vitro studies are crucial for elucidating the specific
molecular mechanisms underlying these anti-inflammatory actions. Key pathways implicated
include the inhibition of the canonical Nuclear Factor-kappa B (NF-kB) signaling cascade and
the suppression of the NLRP3 inflammasome activation.[2][1][3] These actions collectively lead
to a reduction in the production of pro-inflammatory cytokines and reactive oxygen species
(ROS).[2]4]

These application notes provide a comprehensive overview and detailed protocols for
investigating the anti-inflammatory effects of sodium nicotinate in vitro, designed for
researchers in immunology and drug development.

Experimental Overview & Key Pathways

A typical workflow for assessing the anti-inflammatory properties of sodium nicotinate
involves culturing relevant immune cells, inducing an inflammatory response, treating the cells
with sodium nicotinate, and subsequently measuring key inflammatory markers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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